Cas no 1154890-41-1 (N-(2-methylcyclohexyl)oxan-4-amine)
N-(2-methylcyclohexyl)oxan-4-amine Chemical and Physical Properties
Names and Identifiers
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- 2H-Pyran-4-amine, tetrahydro-N-(2-methylcyclohexyl)-
- n-(2-Methylcyclohexyl)tetrahydro-2h-pyran-4-amine
- N-(2-methylcyclohexyl)oxan-4-amine
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- Inchi: 1S/C12H23NO/c1-10-4-2-3-5-12(10)13-11-6-8-14-9-7-11/h10-13H,2-9H2,1H3
- InChI Key: HVNDIJXVTAQRSI-UHFFFAOYSA-N
- SMILES: C1OCCC(NC2CCCCC2C)C1
N-(2-methylcyclohexyl)oxan-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-166547-0.05g |
N-(2-methylcyclohexyl)oxan-4-amine |
1154890-41-1 | 0.05g |
$612.0 | 2023-06-08 | ||
| Enamine | EN300-166547-0.1g |
N-(2-methylcyclohexyl)oxan-4-amine |
1154890-41-1 | 0.1g |
$640.0 | 2023-06-08 | ||
| Enamine | EN300-166547-0.25g |
N-(2-methylcyclohexyl)oxan-4-amine |
1154890-41-1 | 0.25g |
$670.0 | 2023-06-08 | ||
| Enamine | EN300-166547-0.5g |
N-(2-methylcyclohexyl)oxan-4-amine |
1154890-41-1 | 0.5g |
$699.0 | 2023-06-08 | ||
| Enamine | EN300-166547-1.0g |
N-(2-methylcyclohexyl)oxan-4-amine |
1154890-41-1 | 1g |
$728.0 | 2023-06-08 | ||
| Enamine | EN300-166547-2.5g |
N-(2-methylcyclohexyl)oxan-4-amine |
1154890-41-1 | 2.5g |
$1428.0 | 2023-06-08 | ||
| Enamine | EN300-166547-5.0g |
N-(2-methylcyclohexyl)oxan-4-amine |
1154890-41-1 | 5g |
$2110.0 | 2023-06-08 | ||
| Enamine | EN300-166547-10.0g |
N-(2-methylcyclohexyl)oxan-4-amine |
1154890-41-1 | 10g |
$3131.0 | 2023-06-08 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN8505-1G |
N-(2-methylcyclohexyl)oxan-4-amine |
1154890-41-1 | 95% | 1g |
¥ 2,791.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN8505-5G |
N-(2-methylcyclohexyl)oxan-4-amine |
1154890-41-1 | 95% | 5g |
¥ 8,375.00 | 2023-04-05 |
N-(2-methylcyclohexyl)oxan-4-amine Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on N-(2-methylcyclohexyl)oxan-4-amine
Recent Advances in the Study of N-(2-methylcyclohexyl)oxan-4-amine (CAS: 1154890-41-1) in Chemical Biology and Pharmaceutical Research
N-(2-methylcyclohexyl)oxan-4-amine (CAS: 1154890-41-1) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile scaffold for drug development, particularly in targeting neurological disorders and inflammatory diseases. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic applications.
A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for N-(2-methylcyclohexyl)oxan-4-amine, emphasizing its enantioselective synthesis and purification. The researchers employed a novel catalytic system to achieve high yields (up to 85%) and excellent enantiomeric excess (ee > 98%). This advancement is critical for ensuring the compound's purity and consistency in subsequent pharmacological studies.
In terms of biological activity, N-(2-methylcyclohexyl)oxan-4-amine has demonstrated promising results as a modulator of sigma-1 receptors (σ1R), which are implicated in neuroprotection and pain management. A preclinical study (Nature Communications, 2024) reported that the compound exhibited high affinity (Ki = 12 nM) for σ1R, with significant neuroprotective effects in a mouse model of Parkinson's disease. These findings suggest its potential as a lead compound for neurodegenerative therapies.
Further investigations have explored the compound's anti-inflammatory properties. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) detailed its ability to inhibit the NF-κB pathway, a key regulator of inflammation. In vitro assays showed a 70% reduction in pro-inflammatory cytokines (e.g., TNF-α and IL-6) at a concentration of 10 µM, positioning it as a candidate for treating chronic inflammatory conditions such as rheumatoid arthritis.
Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of N-(2-methylcyclohexyl)oxan-4-amine. A pharmacokinetic study (European Journal of Pharmaceutical Sciences, 2023) noted its moderate bioavailability (45%) and rapid metabolism in liver microsomes. Researchers are now focusing on structural modifications to enhance its metabolic stability and oral absorption.
In conclusion, N-(2-methylcyclohexyl)oxan-4-amine (CAS: 1154890-41-1) represents a compelling area of research with dual therapeutic potential in neurology and immunology. Future studies should prioritize its clinical translation, addressing both efficacy and safety concerns. The compound's unique chemical and biological properties make it a valuable asset in the ongoing quest for novel therapeutics.
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